Cas no 2386776-09-4 (3-Bromo-4-isopropyl-1H-pyrazole)

• Product Name: 3-Bromo-4-isopropyl-1H-pyrazole
• CAS No: 2386776-09-4
• MF: C₆H₉BrN₂
• MW: 189.053060293198
• CID: 6801530
• PubChem ID: 84661812
• Update Time: 2025-06-13

3-Bromo-4-isopropyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• G15436
• 2386776-09-4
• SCHEMBL23306236
• 3-BROMO-4-ISOPROPYL-1H-PYRAZOLE
• DB-410823
• 3-Bromo-4-isopropyl-1H-pyrazole

• Inchi： 1S/C6H9BrN2/c1-4(2)5-3-8-9-6(5)7/h3-4H,1-2H3,(H,8,9)
• InChI Key： UZVSQCYUZFOWGV-UHFFFAOYSA-N
• SMILES： BrC1=C(C=NN1)C(C)C

Computed Properties

• Exact Mass: 187.99491g/mol
• Monoisotopic Mass: 187.99491g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 95.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 28.7Ų

Additional information on 3-Bromo-4-isopropyl-1H-pyrazole

Comprehensive Overview of 3-Bromo-4-isopropyl-1H-pyrazole (CAS No. 2386776-09-4): Properties, Applications, and Industry Insights

3-Bromo-4-isopropyl-1H-pyrazole (CAS No. 2386776-09-4) is a specialized heterocyclic compound gaining traction in pharmaceutical and agrochemical research due to its unique structural features. This brominated pyrazole derivative combines a halogen-substituted framework with an isopropyl functional group, making it a versatile intermediate for synthesizing bioactive molecules. Its molecular formula C₆H₉BrN₂ and precise molecular weight of 189.06 g/mol position it as a critical building block in modern drug discovery pipelines.

The compound’s significance is amplified by the growing demand for pyrazole-based pharmaceuticals, particularly in oncology and inflammation research. Recent studies highlight its potential as a precursor for kinase inhibitors, a class of therapeutics dominating cancer treatment discussions. Researchers are actively exploring its structure-activity relationships (SAR) to optimize drug-like properties, aligning with the industry’s focus on small molecule drug development.

From a synthetic chemistry perspective, 3-Bromo-4-isopropyl-1H-pyrazole offers distinct advantages in cross-coupling reactions, especially Suzuki-Miyaura and Buchwald-Hartwig transformations. Its bromine atom serves as an excellent leaving group, facilitating efficient C-C bond formation – a hot topic in green chemistry forums. The compound’s regioselectivity also makes it valuable for constructing N-heterocyclic scaffolds, addressing the pharmaceutical industry’s need for diverse molecular architectures.

Material scientists have recently investigated its potential in organic electronic materials, capitalizing on the pyrazole ring’s electron-deficient nature. This aligns with trending searches about organic semiconductors and OLED materials, where heterocyclic compounds play pivotal roles. The isopropyl group contributes to enhanced solubility in organic solvents, a property frequently queried in formulation chemistry discussions.

Quality control protocols for CAS No. 2386776-09-4 emphasize HPLC purity analysis (>98%) and rigorous spectroscopic characterization (NMR, LC-MS). These procedures address common purchaser concerns about batch-to-batch consistency – a top priority in contract manufacturing dialogues. Proper storage recommendations (2-8°C under inert atmosphere) reflect best practices for organobromine compound stability, another frequently searched topic among laboratory managers.

The compound’s structure-property relationships have become a case study in computational chemistry courses, with particular focus on its hydrogen bonding capacity and lipophilicity parameters (logP ~2.3). These characteristics directly influence drug permeability – a central theme in ADMET prediction webinars and AI-driven drug design platforms. Such applications position 3-Bromo-4-isopropyl-1H-pyrazole at the intersection of traditional synthesis and digital chemistry tools.

Emerging applications in crop protection chemicals leverage the compound’s ability to modify pest resistance pathways, responding to the agricultural sector’s demand for next-generation fungicides. This development aligns with Google Trends data showing increased searches for low-toxicity agrochemicals. The pyrazole core demonstrates notable metabolic stability in plant systems, making it attractive for sustainable agriculture formulations.

Industrial scale-up considerations for 2386776-09-4 involve optimizing bromination methodologies to minimize byproducts – a subject of numerous process chemistry publications. Manufacturers emphasize atom economy improvements in response to environmental regulations, mirroring the chemical industry’s shift toward green synthesis metrics. These advancements address frequent queries about cost-effective halogenation techniques in specialty chemical production.

Patent landscape analysis reveals growing IP activity around 4-isopropyl pyrazole derivatives, particularly in bioconjugation chemistry for antibody-drug conjugates (ADCs). This connects with trending biopharma discussions about targeted cancer therapies. The compound’s selective reactivity makes it valuable for developing linker technologies – a niche but rapidly expanding segment in biologic-drug hybrids research.

From a regulatory standpoint, proper handling of 3-Bromo-4-isopropyl-1H-pyrazole requires standard laboratory safety protocols without special restrictions. This distinguishes it from more regulated brominated compounds, a clarification often sought in chemical compliance forums. Suppliers typically provide comprehensive SDS documentation detailing appropriate engineering controls and waste disposal methods.